Cas no 1557547-03-1 (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde)

2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde structure
1557547-03-1 structure
Product Name:2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde
CAS No:1557547-03-1
MF:C8H6ClN3O
MW:195.605740070343
CID:5274830
Update Time:2026-03-09

2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)acetaldehyde
    • Pyrrolo[2,1-f][1,2,4]triazine-7-acetaldehyde, 4-chloro-
    • 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde
    • Inchi: 1S/C8H6ClN3O/c9-8-7-2-1-6(3-4-13)12(7)11-5-10-8/h1-2,4-5H,3H2
    • InChI Key: JAGJWFCBEXYYMS-UHFFFAOYSA-N
    • SMILES: ClC1C2=CC=C(CC=O)N2N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • XLogP3: 0.8
  • Topological Polar Surface Area: 47.3

2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18613-100MG
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